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Compound of Interest

Compound Name: 1-(2-Furfurylthio)propanone

Cat. No.: B1330138 Get Quote

An In-depth Examination of a Key Flavor Compound with Limited, Though Developing,

Research Applications

This technical guide provides a comprehensive overview of 1-(2-Furfurylthio)propanone, a

heterocyclic ketone primarily utilized as a flavoring agent in the food and beverage industry.

While its application in flavor science is well-established, its potential as a research chemical in

drug development and broader scientific inquiry remains largely unexplored. This document

aims to consolidate the existing knowledge on its chemical properties, synthesis, and safety,

while also highlighting the current gaps in the scientific literature regarding its biological activity.

Chemical and Physical Properties
1-(2-Furfurylthio)propanone, also known by synonyms such as (Furfurylthio)acetone and 1-

(furan-2-ylmethylsulfanyl)propan-2-one, is a colorless to pale yellow liquid.[1] Its organoleptic

properties are characterized by a roasted coffee and meaty aroma.[1] The key physicochemical

properties of this compound are summarized in the table below for easy reference.
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Property Value Source

CAS Number 58066-86-7 [1][2][3]

Molecular Formula C₈H₁₀O₂S [2][3]

Molecular Weight 170.23 g/mol [1][2]

Density 1.146 - 1.154 g/cm³ @ 25 °C [1]

Boiling Point
281.00 - 282.00 °C @ 760.00

mm Hg
[1]

Flash Point 98.89 °C (210.00 °F) [1]

Solubility

Insoluble in water; Soluble in

organic solvents such as

ethanol.

[1][2]

Refractive Index 1.525 - 1.531 @ 20 °C [1]

FEMA Number 4676 [2]

Synthesis
The synthesis of 1-(2-Furfurylthio)propanone can be achieved through several chemical

reactions, primarily involving the formation of a thioether bond. While specific, detailed

industrial protocols are proprietary, the general synthetic approaches include Friedel-Crafts

acylation and thioether formation.[4]

A plausible synthetic pathway involves the reaction of furfuryl mercaptan with chloroacetone.

This nucleophilic substitution reaction, where the sulfur atom of the mercaptan attacks the

electrophilic carbon of the chloroacetone, yields the final product.
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A conceptual workflow for the synthesis of 1-(2-Furfurylthio)propanone.

Applications in Research
Currently, the documented applications of 1-(2-Furfurylthio)propanone in research are

predominantly centered around food science and flavor chemistry. It is recognized as a key

component contributing to the aroma of roasted coffee and is used as a flavoring agent in a

variety of food products. The Joint FAO/WHO Expert Committee on Food Additives (JECFA)

has evaluated this compound and concluded that there are "no safety concern at current levels

of intake when used as a flavouring agent".[2]

While some chemical suppliers list 1-(2-Furfurylthio)propanone for "research use only," this is

a broad classification and does not point to specific, established applications in

pharmacological or biomedical research. A thorough review of scientific literature reveals a
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significant lack of studies investigating its biological activity, mechanism of action, or potential

therapeutic effects.

Biological Activity and Toxicology
There is a notable absence of in-depth studies on the pharmacology and toxicology of 1-(2-
Furfurylthio)propanone. However, it is important to consider the toxicological profile of related

furan-containing compounds. Some studies on other furan derivatives have raised concerns

about potential genotoxicity and carcinogenicity, which may be due to the formation of reactive

metabolites.[5] For instance, research on furfuryl alcohol and 2-furyl methyl ketone has

indicated potential for hepatic and renal toxicity in mice at high concentrations.[6]

It is crucial to emphasize that these findings on related compounds do not directly translate to

1-(2-Furfurylthio)propanone. The JECFA evaluation provides a degree of assurance for its

use as a food additive.[2] Nevertheless, for any application outside of this established use,

especially in a research or drug development context, dedicated toxicological and

pharmacological studies would be imperative.

The current understanding of the logical relationships concerning the research status of this

chemical is depicted in the diagram below.
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Logical relationship of the current research status of 1-(2-Furfurylthio)propanone.

Conclusion and Future Directions
1-(2-Furfurylthio)propanone is a well-characterized compound with a clear and established

role in the flavor industry. Its chemical and physical properties are well-documented, and its

synthesis is understood in principle. However, for the audience of researchers, scientists, and

drug development professionals, it is a compound with a largely unwritten chapter. The current

body of scientific literature presents a significant opportunity for novel research into its potential

biological activities.

Future research should focus on:

Pharmacological Screening: Investigating the compound's activity across a range of

biological targets.
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Toxicological Studies: Conducting comprehensive in vitro and in vivo studies to establish a

detailed safety profile beyond its use as a food additive.

Mechanism of Action Studies: Elucidating any identified biological effects at the molecular

level.

Until such studies are conducted, the application of 1-(2-Furfurylthio)propanone as a core

research chemical in drug development remains speculative. This guide serves as a

foundational document summarizing the current knowledge and, more importantly, highlighting

the vast, unexplored avenues for future scientific inquiry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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